Cas no 53084-60-9 (Ethyl 3-aminocyclohexanecarboxylate)

Ethyl 3-aminocyclohexanecarboxylate structure
53084-60-9 structure
Product Name:Ethyl 3-aminocyclohexanecarboxylate
CAS No:53084-60-9
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD17283787
CID:358096
PubChem ID:418531
Update Time:2025-04-19

Ethyl 3-aminocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-aminocyclohexanecarboxylate
    • 53084-60-9
    • CS-0453305
    • EN300-871509
    • PB41411
    • VALZPPHHDRBGHU-UHFFFAOYSA-N
    • AKOS005066929
    • ethyl 3-aminocyclohexane-1-carboxylate
    • Ethyl3-aminocyclohexanecarboxylate
    • Oprea1_583505
    • SCHEMBL2511
    • DB-342958
    • MDL: MFCD17283787
    • Inchi: 1S/C9H17NO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h7-8H,2-6,10H2,1H3
    • InChI Key: VALZPPHHDRBGHU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CCCC(C1)N)=O

Computed Properties

  • Exact Mass: 171.12601
  • Monoisotopic Mass: 171.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32

Ethyl 3-aminocyclohexanecarboxylate Pricemore >>

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